An In-depth Technical Guide to the Chemical Structure of Ixazomib Citrate Ethanol Solvate
An In-depth Technical Guide to the Chemical Structure of Ixazomib Citrate Ethanol Solvate
This guide provides a comprehensive technical overview of the chemical structure of Ixazomib citrate ethanol solvate, a critical solid-state form of the first orally administered proteasome inhibitor for the treatment of multiple myeloma.[1] Understanding the precise three-dimensional arrangement of this active pharmaceutical ingredient (API) is paramount for ensuring its stability, bioavailability, and ultimately, its therapeutic efficacy. This document will delve into the molecular architecture, the role of the constituent parts, and the analytical methodologies required for its definitive characterization.
Introduction: The Rationale for a Specific Solid Form
Ixazomib is a potent and reversible inhibitor of the 20S proteasome's chymotrypsin-like activity, which is crucial for protein homeostasis in cancer cells.[2][3] The parent molecule is a peptidic boronic acid.[1] To enhance its stability and enable oral administration, it is formulated as a citrate ester prodrug.[1][4] This prodrug, Ixazomib citrate, rapidly hydrolyzes under physiological conditions to release the active ixazomib molecule.[2][3][4]
The specific solid-state form—the ethanol solvate of Ixazomib citrate—is of particular interest. Solvates are crystalline solid adducts containing either stoichiometric or non-stoichiometric amounts of a solvent incorporated within the crystal lattice. The choice of a specific solvate can significantly influence key physicochemical properties of an API, including:
-
Stability: The crystal lattice of a solvate can be more stable than the anhydrous form.
-
Solubility and Dissolution Rate: These properties are directly linked to bioavailability.[5]
-
Hygroscopicity: The presence of a solvent can affect the material's tendency to absorb moisture.
-
Manufacturability: Consistent crystallization of a specific form is vital for reproducible manufacturing processes.[6]
This guide will focus on the definitive structural elucidation of the ethanol solvate, highlighting the interplay between the ixazomib citrate molecule and the entrapped ethanol.
Molecular Architecture: A Tripartite Structure
The crystal structure of Ixazomib citrate ethanol solvate reveals a complex and elegant molecular assembly. It is not merely a simple mixture but a highly ordered arrangement of three key components: the Ixazomib core, the citrate moiety, and the ethanol solvent molecule.
2.1 The Ixazomib Core
The core structure is a modified peptide boronic acid. It contains a single chiral center, which is unambiguously determined to be the R-stereoisomer.[2][3] In vivo studies confirm that no conversion to the S-stereoisomer occurs after administration.[2]
2.2 The Citrate Moiety: More Than a Salt
Citric acid is widely used in pharmaceuticals as a flavoring agent, buffering agent, and antioxidant.[7] Citrate salts are often employed to improve the solubility and stability of APIs.[8][9] In the case of Ixazomib, citric acid forms a mixed ester-anhydride, creating a prodrug.[1]
Crucially, single-crystal X-ray diffraction reveals that the citrate forms two five-membered rings connected by the boron atom of the ixazomib core.[10] This creates a spirocyclic borate structure, which is a key stabilizing feature of the molecule.[10] This complex is the true molecular structure of ixazomib citrate.[1]
2.3 The Ethanol Solvate: A Structural Buttress
The ethanol molecules are not passive guests in the crystal lattice. They are integral to the overall structure, held in place by a network of hydrogen bonds.[1] The hydroxyl group of the ethanol molecule acts as both a hydrogen bond donor to a carboxylic carbonyl oxygen of the ixazomib citrate and as an acceptor from an amidic N-H group.[1] This intricate hydrogen bonding pattern contributes significantly to the stability of the crystal packing.
The crystal structure of the ethanol solvate is isostructural with the isopropanol solvate, crystallizing in the monoclinic system with the space group P21.[1] The asymmetric unit of the cell contains two molecules of ixazomib citrate and two molecules of the ethanol solvent.[1][11]
Definitive Structural Elucidation: The Analytical Workflow
A multi-technique approach is essential for the unambiguous characterization of the Ixazomib citrate ethanol solvate. Single-crystal X-ray diffraction provides the definitive 3D structure, while other techniques offer complementary and confirmatory data.
Caption: Analytical workflow for structural elucidation.
3.1 Single-Crystal X-ray Diffraction (SCXRD)
SCXRD is the gold standard for determining the precise three-dimensional arrangement of atoms in a crystalline solid.[5][12] It provides unequivocal information on molecular structure, conformation, and crystal packing.[6][12]
Causality Behind Experimental Choices: The goal is to obtain a high-quality, single crystal suitable for diffraction. The choice of solvent system and crystallization conditions is critical. Slow evaporation is often employed to allow for the ordered growth of a single crystal.[11][13] Cooling the crystal to cryogenic temperatures (e.g., 100-190 K) is a standard practice to minimize thermal vibrations of the atoms, leading to a higher resolution diffraction pattern and a more precise structural model.[14][15]
Experimental Protocol:
-
Crystal Growth: Dissolve Ixazomib citrate in a hot mixture of ethyl acetate and ethanol.[11] Allow for slow, spontaneous evaporation over 20-48 hours.[11][13] Alternatively, dissolve in hot ethanol and allow crystallization in the presence of hexane vapors.[13]
-
Crystal Selection and Mounting: Under a microscope, select a well-formed single crystal (typically 0.1-0.3 mm) free of visible defects.[15] Mount the crystal on a cryoloop using a cryoprotectant oil.[15]
-
Data Collection: Mount the crystal on a diffractometer equipped with a MoKα or CuKα X-ray source and a CCD or CMOS detector.[14][15] Cool the crystal to 190 K using a cryostream.[14] Collect a series of diffraction images by rotating the crystal in the X-ray beam.
-
Structure Solution and Refinement: Process the collected data to determine the unit cell dimensions and space group.[14] Solve the crystal structure using direct methods (e.g., SHELXS) and refine the atomic positions and thermal parameters (e.g., using SHELXL).[14][15]
Data Presentation: The crystallographic data provides the definitive proof of the structure.
| Parameter | Ixazomib Citrate Ethanol Solvate[1] |
| Crystal System | Monoclinic |
| Space Group | P2₁ |
| Molecules per ASU | 2 (Ixazomib Citrate) + 2 (Ethanol) |
| Key Interactions | Extensive H-bonding involving ethanol |
3.2 Boron-11 Nuclear Magnetic Resonance (¹¹B NMR) Spectroscopy
¹¹B NMR is a powerful technique for probing the local environment of the boron atom.[16] The chemical shift is highly sensitive to the hybridization state (sp² vs. sp³) and coordination number of the boron center.[17][18]
Causality Behind Experimental Choices: In Ixazomib citrate, the boron atom is tetracoordinated (sp³ hybridized) due to the formation of the spirocyclic borate ester with citrate.[10] This will result in a distinct upfield chemical shift compared to a trigonal (sp²) boronic acid. This technique provides direct evidence of the boronate ester formation in solution and solid state.
Experimental Protocol:
-
Sample Preparation: Dissolve a precisely weighed sample of Ixazomib citrate ethanol solvate in a suitable deuterated solvent (e.g., DMSO-d₆).
-
Data Acquisition: Acquire the ¹¹B NMR spectrum on a high-field NMR spectrometer. Use a boron-free probe.
-
Data Analysis: The spectrum is expected to show a single resonance in the upfield region (typically < 15 ppm) characteristic of a tetracoordinated boronate ester.[17][18] Compare this to the downfield shift (typically > 25 ppm) expected for a trigonal boronic acid.
3.3 Thermal Analysis: TGA and DSC
Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are essential thermal analysis techniques used to characterize solvates.[19][20] TGA measures the change in mass as a function of temperature, while DSC measures the heat flow into or out of a sample.[21]
Causality Behind Experimental Choices: For a solvate, heating will cause the release of the trapped solvent molecules. TGA can quantify this mass loss, confirming the stoichiometry of the solvate.[22] DSC will show an endothermic event corresponding to this desolvation process, followed by the melting or decomposition of the desolvated material.[22] This provides critical information on the thermal stability of the solvate.
Experimental Protocol:
-
Sample Preparation: Place a small, accurately weighed amount of the sample (typically 2-5 mg) into an aluminum TGA or DSC pan.
-
TGA Analysis: Heat the sample under a controlled nitrogen atmosphere at a constant rate (e.g., 10 °C/min). Record the mass loss as a function of temperature. The step corresponding to the loss of ethanol will confirm the solvate stoichiometry.
-
DSC Analysis: Heat the sample under a controlled nitrogen atmosphere at a constant rate (e.g., 10 °C/min). Record the heat flow. Observe the endotherm for desolvation and any subsequent thermal events like melting or decomposition.[22][23]
Data Presentation:
| Analysis | Expected Observation | Interpretation |
| TGA | A distinct mass loss step occurring at a temperature above the boiling point of ethanol. | Quantifies the amount of ethanol in the crystal lattice, confirming the solvate. |
| DSC | A broad endothermic peak corresponding to the TGA mass loss, followed by a sharper endotherm at a higher temperature. | Indicates the energy required for desolvation, followed by the melting of the API.[22] |
Conclusion
The chemical structure of Ixazomib citrate ethanol solvate is a precisely ordered, three-component system. The stability afforded by the spirocyclic borate ester formation with citrate, combined with the extensive hydrogen-bonding network created by the integrated ethanol molecules, results in a specific, stable crystalline form. Definitive characterization requires a synergistic analytical approach, with single-crystal X-ray diffraction providing the ultimate structural proof, and techniques like ¹¹B NMR and thermal analysis offering essential orthogonal verification. A thorough understanding of this structure is fundamental to the control and consistency of Ixazomib as a therapeutic agent.
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